Cas no 1006479-50-0 (2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine)

• Product Name: 2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine
• CAS No: 1006479-50-0
• MF: C₉H₁₂F₃N₃
• MW: 219.20689201355
• CID: 1128551
• PubChem ID: 19621824
• Update Time: 2025-04-20

2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[5-cyclopropyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]ethanamine
• 2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-amine
• 2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine
• SB75120
• AKOS000312166
• 2-(5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethanamine
• STK347028
• F2198-0021
• 1006479-50-0
• 2-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]ethanamine

• MDL： MFCD06804826
• Inchi： 1S/C9H12F3N3/c10-9(11,12)8-5-7(6-1-2-6)15(14-8)4-3-13/h5-6H,1-4,13H2
• InChI Key： QZDXYUNJNAFZPH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2CC2)N(CCN)N=1)(F)F

Computed Properties

• Exact Mass: 219.09833188g/mol
• Monoisotopic Mass: 219.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines